Cas no 337932-29-3 (3-bromo-5-(4-methylbenzoyl)pyridine)

3-Bromo-5-(4-methylbenzoyl)pyridine is a brominated pyridine derivative featuring a 4-methylbenzoyl substituent, offering versatile utility in organic synthesis and pharmaceutical research. Its bromine moiety provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The 4-methylbenzoyl group enhances stability and influences electronic properties, making it valuable for designing ligands or intermediates in medicinal chemistry. This compound is characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful for developing bioactive molecules or functional materials with tailored properties.
3-bromo-5-(4-methylbenzoyl)pyridine structure
337932-29-3 structure
Product Name:3-bromo-5-(4-methylbenzoyl)pyridine
CAS No:337932-29-3
MF:C13H10BrNO
MW:276.12860250473
MDL:MFCD00452965
CID:3071469
PubChem ID:2055944
Update Time:2025-06-07

3-bromo-5-(4-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-3-pyridinyl)(4-methylphenyl)methanone
    • Cuspin 1
    • 3-bromo-5-(4-methylbenzoyl)pyridine
    • EN300-250902
    • (5-bromopyridin-3-yl)(p-tolyl)methanone
    • MLS000052941
    • Cuspin-1, >=98% (HPLC)
    • BDBM37130
    • AS-16529
    • (5-bromopyridin-3-yl)-(4-methylphenyl)methanone
    • AKOS000634628
    • Oprea1_626199
    • Oprea1_228601
    • SR-01000453783-1
    • (5-bromo-3-pyridinyl)-(4-methylphenyl)methanone
    • 337932-29-3
    • (5-Bromo-pyridin-3-yl)-p-tolyl-methanone
    • Z385421220
    • SMR000068964
    • (5-bromanylpyridin-3-yl)-(4-methylphenyl)methanone
    • GLXC-03341
    • cid_2055944
    • Cuspin-1
    • CHEMBL1413642
    • HMS1370H19
    • (5-bromo-3-pyridyl)-(p-tolyl)methanone
    • CS-0068438
    • SR-01000453783
    • HMS2366E14
    • ChemDiv2_000525
    • 983-049-9
    • MNA93229
    • MDL: MFCD00452965
    • Inchi: 1S/C13H10BrNO/c1-9-2-4-10(5-3-9)13(16)11-6-12(14)8-15-7-11/h2-8H,1H3
    • InChI Key: AJZRSLVRFSCCIL-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 274.99458g/mol
  • Monoisotopic Mass: 274.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),

3-bromo-5-(4-methylbenzoyl)pyridine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:room temp

3-bromo-5-(4-methylbenzoyl)pyridine Pricemore >>

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TRC
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$219.00 2023-05-18
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